Cas no 439095-08-6 (Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate)

• Product Name: Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate
• CAS No: 439095-08-6
• MF: C₁₅H₁₁NO₆
• MW: 301.250944375992
• MDL: MFCD03425737
• CID: 1518294
• PubChem ID: 2763676
• Update Time: 2025-06-12

Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-formyl-2-nitrophenoxy)benzoate
• METHYL 3-(4-FORMYL-2-NITROPHENOXY)BENZENECARBOXYLATE
• Methyl 3-(4-formyl-2-nitrophenoxy)-benzenecarboxylate
• MFCD03425737
• 2T-0212
• methyl3-(4-formyl-2-nitrophenoxy)benzoate
• AKOS005069895
• 439095-08-6
• Oprea1_568245
• Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate

• MDL： MFCD03425737
• Inchi： 1S/C15H11NO6/c1-21-15(18)11-3-2-4-12(8-11)22-14-6-5-10(9-17)7-13(14)16(19)20/h2-9H,1H3
• InChI Key： DRKPDPYIKLBLRR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)OC)C=1)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.05863707g/mol
• Monoisotopic Mass: 301.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 112-113°C
• Boiling Point: 439.6±45.0 °C at 760 mmHg
• Flash Point: 219.3±26.5 °C

Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate

Comprehensive Overview of Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate (CAS No. 439095-08-6)

Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate (CAS No. 439095-08-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a formyl group and nitro group on a benzene ring, makes it a versatile building block for synthesizing complex molecules. With the growing demand for precision chemistry in drug discovery and sustainable agriculture, this compound has garnered significant attention from researchers and industry professionals alike.

The compound's carboxylate ester functionality enhances its reactivity, enabling efficient coupling reactions in peptide synthesis and polymer chemistry. Recent studies highlight its potential in developing photoactive materials, particularly in organic electronics and sensors, where its nitro-aromatic moiety contributes to electron-accepting properties. As the scientific community increasingly focuses on green chemistry and atom-efficient synthesis, Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate offers a balance between stability and reactivity, reducing waste in multi-step reactions.

In pharmaceutical applications, this compound serves as a precursor for heterocyclic compounds with potential bioactive properties. Its 4-formyl-2-nitrophenoxy segment is particularly valuable for constructing chiral auxiliaries and catalysts in asymmetric synthesis. Researchers are exploring its role in targeted drug delivery systems, where its aromatic backbone facilitates π-π stacking interactions with biomolecules. The compound's compatibility with microwave-assisted synthesis further aligns with modern trends toward high-throughput screening methodologies.

From an industrial perspective, CAS 439095-08-6 demonstrates excellent solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, streamlining its integration into existing production workflows. Its thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature reactions, a critical factor in scale-up processes. Recent patents have highlighted its utility in developing advanced coatings with enhanced adhesion properties, particularly for medical devices and electronic components.

Environmental considerations surrounding nitroaromatic compounds have prompted innovative approaches to handling Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate. Modern biocatalytic degradation methods and photocatalytic oxidation techniques are being investigated to address end-of-lifecycle management. These developments align with global initiatives for sustainable chemical manufacturing, addressing frequent queries about the compound's environmental impact and biodegradability in scientific forums.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The distinct 1H-NMR signals at δ 8.5-9.0 ppm (aldehyde proton) and δ 7.5-8.5 ppm (aromatic protons) provide reliable quality control markers. These analytical protocols respond to common laboratory questions about purity verification and structural confirmation in research publications.

Emerging applications in material science exploit the compound's ability to form supramolecular architectures through hydrogen bonding and π-π interactions. Its incorporation into metal-organic frameworks (MOFs) has shown promise for gas storage and molecular separation technologies. This interdisciplinary potential makes CAS 439095-08-6 a frequent subject in nanotechnology discussions and grant proposals for advanced materials research.

The synthesis of Methyl 3-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate typically involves Williamson ether synthesis followed by Vilsmeier-Haack formylation, with recent optimizations focusing on catalyst recycling and solvent recovery. These process improvements address the chemical industry's emphasis on cost-effective production while maintaining reaction yield above 85%. Technical documents frequently highlight these synthetic routes when addressing process chemistry inquiries.

Safety protocols for handling this compound emphasize standard personal protective equipment (PPE) including nitrile gloves and chemical goggles, reflecting laboratory best practices. While not classified as hazardous under standard regulations, its nitro group content warrants proper ventilation control during large-scale operations—a point often raised in industrial safety seminars and material safety data sheet (MSDS) documentation.

Market analyses indicate growing demand for 439095-08-6 across North America and Asia-Pacific regions, driven by expanding pharmaceutical R&D activities and specialty chemicals production. Custom synthesis services frequently list this compound in their portfolios, catering to the needs of contract research organizations (CROs) and academic laboratories. Pricing trends reflect its status as a high-value intermediate, with purity grades (>98%) commanding premium positions in chemical catalogs.